Cas no 123253-04-3 (Propanoic acid,2,2-dimethyl-,2-methyl-1,1-dioxido-3-[(2-pyridinylamino)carbonyl]-2H-thieno[2,3-e]-1,2-thiazin-4-ylester)

Propanoic acid,2,2-dimethyl-,2-methyl-1,1-dioxido-3-[(2-pyridinylamino)carbonyl]-2H-thieno[2,3-e]-1,2-thiazin-4-ylester structure
123253-04-3 structure
Product Name:Propanoic acid,2,2-dimethyl-,2-methyl-1,1-dioxido-3-[(2-pyridinylamino)carbonyl]-2H-thieno[2,3-e]-1,2-thiazin-4-ylester
CAS No:123253-04-3
MF:C18H19N3O5S2
MW:421.490561723709
CID:202127
PubChem ID:3078940
Update Time:2025-04-19

Propanoic acid,2,2-dimethyl-,2-methyl-1,1-dioxido-3-[(2-pyridinylamino)carbonyl]-2H-thieno[2,3-e]-1,2-thiazin-4-ylester Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid,2,2-dimethyl-,2-methyl-1,1-dioxido-3-[(2-pyridinylamino)carbonyl]-2H-thieno[2,3-e]-1,2-thiazin-4-ylester
    • [2-methyl-1,1-dioxo-3-(pyridin-2-ylcarbamoyl)thieno[2,3-e]thiazin-4-yl] 2,2-dimethylpropanoate
    • Propanoic acid, 2,2-dimethyl-, 2-methyl-3-((2-pyridinylamino)carbonyl)-2H-thieno(2,3-e)-1,2-thiazin-4-yl ester, S,S-dioxide
    • 123253-04-3
    • DTXSID90153918
    • Inchi: 1S/C18H19N3O5S2/c1-18(2,3)17(23)26-14-13(16(22)20-12-7-5-6-9-19-12)21(4)28(24,25)11-8-10-27-15(11)14/h5-10H,1-4H3,(H,19,20,22)
    • InChI Key: TWGBQNRSOGHBMD-UHFFFAOYSA-N
    • SMILES: S1(C2C=CSC=2C(=C(C(NC2C=CC=CN=2)=O)N1C)OC(C(C)(C)C)=O)(=O)=O

Computed Properties

  • Exact Mass: 421.07677
  • Monoisotopic Mass: 421.07661306g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 782
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 142Ų

Experimental Properties

  • PSA: 105.67

Propanoic acid,2,2-dimethyl-,2-methyl-1,1-dioxido-3-[(2-pyridinylamino)carbonyl]-2H-thieno[2,3-e]-1,2-thiazin-4-ylester Related Literature

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